![molecular formula C14H21NO4S B7576557 3-[Ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid](/img/structure/B7576557.png)
3-[Ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid
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Overview
Description
3-[Ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid, also known as EPSPA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
3-[Ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid binds to the glycine site of the NMDA receptor, preventing the binding of glycine and thus inhibiting the activation of the receptor. This leads to a decrease in calcium influx into the postsynaptic neuron, which is necessary for the induction of LTP.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its role as an NMDA receptor antagonist, it has been found to inhibit the activity of the enzyme nitric oxide synthase (NOS), which is involved in the production of the neurotransmitter nitric oxide. This compound has also been shown to reduce the levels of the neurotransmitter dopamine in the striatum, a brain region involved in motor control.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[Ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid in lab experiments is its specificity for the glycine site of the NMDA receptor. This allows for precise manipulation of the receptor without affecting other neurotransmitter systems. However, it is important to note that this compound has a relatively short half-life and may require multiple applications to maintain its effects.
Future Directions
There are several potential future directions for research involving 3-[Ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia, which are associated with abnormalities in NMDA receptor function. Another area of interest is the development of more potent and selective NMDA receptor antagonists based on the structure of this compound. Finally, this compound may be useful as a tool for studying the role of the NMDA receptor in various physiological and pathological processes.
Synthesis Methods
The synthesis of 3-[Ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid involves the reaction of 4-isopropylbenzenesulfonyl chloride with ethyl glycinate in the presence of a base such as triethylamine. The resulting intermediate is then treated with hydrochloric acid to yield this compound in its final form.
Scientific Research Applications
3-[Ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid has been found to be useful in various scientific research applications, particularly in the field of neuroscience. It is a competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and learning and memory processes. This compound has been shown to block the induction of long-term potentiation (LTP) in the hippocampus, a brain region critical for learning and memory.
properties
IUPAC Name |
3-[ethyl-(4-propan-2-ylphenyl)sulfonylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO4S/c1-4-15(10-9-14(16)17)20(18,19)13-7-5-12(6-8-13)11(2)3/h5-8,11H,4,9-10H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISSRLUZVCANMLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC(=O)O)S(=O)(=O)C1=CC=C(C=C1)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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